Cas no 27946-60-7 (Benzenemethanaminium,3-methoxy-N,N,N-trimethyl-, iodide (1:1))

Benzenemethanaminium,3-methoxy-N,N,N-trimethyl-, iodide (1:1) structure
27946-60-7 structure
Product Name:Benzenemethanaminium,3-methoxy-N,N,N-trimethyl-, iodide (1:1)
CAS No:27946-60-7
MF:C11H18INO
MW:307.17119550705
CID:286595
PubChem ID:24195163
Update Time:2025-04-19

Benzenemethanaminium,3-methoxy-N,N,N-trimethyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,3-methoxy-N,N,N-trimethyl-, iodide (1:1)
    • (3-Methoxy-benzyl)-thioharnstoff
    • (3-methoxy-benzyl)-thiourea
    • (3-methoxy-benzyl)-trimethyl-ammonium, iodide
    • (3-Methoxy-benzyl)-trimethyl-ammonium, Jodid
    • 1-(3-Methoxybenzyl)-2-thiourea
    • 1-[(3-methoxyphenyl)methyl]thiourea
    • 3-Methoxybenzyl-N.N.N-trimethylammonium-iodid
    • AC1MC0N7
    • CTK5G8089
    • N-(3-Methoxy-benzyl)-thioharnstoff
    • SBB017749
    • NSC-176935
    • (3-Methoxyphenyl)-N,N,N-trimethylmethanaminium iodide
    • NSC176935
    • DTXSID20950634
    • 27946-60-7
    • Inchi: 1S/C11H18NO.HI/c1-12(2,3)9-10-6-5-7-11(8-10)13-4;/h5-8H,9H2,1-4H3;1H/q+1;/p-1
    • InChI Key: BRLRBVPMEYDVKJ-UHFFFAOYSA-M
    • SMILES: [I-].O(C)C1=CC=CC(=C1)C[N+](C)(C)C

Computed Properties

  • Exact Mass: 180.13894
  • Monoisotopic Mass: 307.04331g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

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